Cas no 115756-75-7 (3,11-Tetradecadiyne)

3,11-Tetradecadiyne structure
3,11-Tetradecadiyne structure
Product Name:3,11-Tetradecadiyne
CAS No:115756-75-7
MF:C14H22
MW:190.324484348297
CID:130911
PubChem ID:11830233
Update Time:2025-04-19

3,11-Tetradecadiyne Chemical and Physical Properties

Names and Identifiers

    • 3,11-Tetradecadiyne
    • TIMTEC-BB SBB008933
    • tetradeca-3,11-diyne
    • 115756-75-7
    • MFCD00041638
    • FT-0725496
    • DTXSID00474060
    • AKOS006274820
    • Inchi: 1S/C14H22/c1-3-5-7-9-11-13-14-12-10-8-6-4-2/h3-4,9-14H2,1-2H3
    • InChI Key: GWEORXAUXMNRCT-UHFFFAOYSA-N
    • SMILES: C(CCC#CCC)CCCC#CCC

Computed Properties

  • Exact Mass: 190.17226
  • Monoisotopic Mass: 190.172150702g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 5
  • Complexity: 206
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.4
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • PSA: 0

3,11-Tetradecadiyne Related Literature

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